Cas no 1805351-58-9 (2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805351-58-9
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4861361
• Update Time: 2025-05-19

2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-5-4(8(12,13)14)3(7(10)11)2-15-6(5)9/h2,7H,1H3
• InChI Key： VOUVORUBPLOOAC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)(F)F)=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine

Introduction to 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805351-58-9)

2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine, with the CAS number 1805351-58-9, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly its halogenated substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of multiple fluorinated groups, including a difluoromethyl moiety at the 5-position and a trifluoromethyl group at the 4-position, imparts unique electronic and steric properties to the molecule. These substituents are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles, making them highly sought after in modern drug design. Additionally, the bromo atom at the 2-position provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

The methoxy group at the 3-position adds another layer of functional diversity, enabling selective modifications and fine-tuning of the compound's properties. This combination of structural elements makes 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine a versatile building block for synthesizing novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for oncology applications. The pyridine scaffold is particularly prominent in this area, with numerous compounds entering clinical trials for their ability to disrupt key signaling pathways involved in cancer progression. The structural motifs present in 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine align well with these requirements, making it a promising candidate for further exploration in oncology research.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are frequently dysregulated in cancerous cells. The halogenated pyridine derivatives have shown remarkable efficacy in inhibiting aberrant kinase activity by binding to their active sites with high selectivity. The fluorinated groups in particular contribute to this selectivity by improving interactions with hydrophobic pockets within the kinase domain.

Recent studies have highlighted the importance of fluorine atoms in enhancing drug-like properties such as lipophilicity and bioavailability. The difluoromethyl and trifluoromethyl groups in 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine are prime examples of such fluorinated moieties that can significantly improve pharmacokinetic profiles. These groups not only increase metabolic stability by resisting oxidative degradation but also enhance binding affinity through favorable van der Waals interactions.

Moreover, the bromo substituent serves as an excellent nucleophilic site for introducing additional functional groups through palladium-catalyzed cross-coupling reactions. This reactivity has been leveraged to generate libraries of derivatives with tailored biological activities. Such combinatorial approaches have become increasingly popular in drug discovery pipelines, allowing researchers to rapidly screen large collections of compounds for desired therapeutic effects.

The pharmaceutical industry has also shown interest in using this compound as a starting material for synthesizing antiviral agents. Pyridine derivatives have demonstrated efficacy against various viral infections by inhibiting key viral enzymes or disrupting essential viral replication processes. The structural features of 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine, particularly its halogenated pattern, make it an attractive candidate for designing molecules that can interfere with viral protease activity or inhibit integrase function.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805351-58-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition, featuring multiple halogenated substituents and a reactive bromo atom, positions it as a valuable intermediate for synthesizing novel bioactive molecules. The growing body of research on fluorinated pyridines underscores their importance in modern drug discovery, and compounds like this one are likely to play a crucial role in developing next-generation therapeutics for various diseases.